N'-(4-fluorobenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide
Overview
Description
N'-(4-fluorobenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide, also known as FOH, is a hydrazide derivative that has been shown to exhibit various biological activities. FOH has been synthesized using different methods and has been studied for its potential applications in scientific research.
Mechanism of Action
The mechanism of action of N'-(4-fluorobenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide is not fully understood. It has been suggested that N'-(4-fluorobenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide may act by inhibiting the activity of enzymes involved in cancer cell growth and proliferation. N'-(4-fluorobenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
N'-(4-fluorobenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis in cancer cells, and exhibit antifungal activity. N'-(4-fluorobenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide has also been shown to have potential as an anti-inflammatory agent and as a potential treatment for Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of N'-(4-fluorobenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide is that it exhibits various biological activities, making it a potential candidate for further research. However, one limitation of N'-(4-fluorobenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide is that its mechanism of action is not fully understood, making it difficult to design experiments to fully elucidate its effects.
Future Directions
1. Further studies are needed to fully understand the mechanism of action of N'-(4-fluorobenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide.
2. Studies are needed to determine the potential of N'-(4-fluorobenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide as an anti-inflammatory agent.
3. Studies are needed to determine the potential of N'-(4-fluorobenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide as a treatment for Alzheimer's disease.
4. Studies are needed to determine the potential of N'-(4-fluorobenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide as a treatment for other diseases.
5. Development of new synthesis methods to improve the yield of N'-(4-fluorobenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide.
6. Studies are needed to determine the potential of N'-(4-fluorobenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide as a drug delivery system.
7. Studies are needed to determine the potential of N'-(4-fluorobenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide as a biosensor.
8. Studies are needed to determine the potential of N'-(4-fluorobenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide as an imaging agent.
Scientific Research Applications
N'-(4-fluorobenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide has been studied for its potential applications in scientific research. It has been shown to exhibit anticancer, antitumor, and antifungal activities. N'-(4-fluorobenzylidene)-2-oxo-2-(1-pyrrolidinyl)acetohydrazide has also been shown to have potential as an anti-inflammatory agent and as a potential treatment for Alzheimer's disease.
properties
IUPAC Name |
N-[(E)-(4-fluorophenyl)methylideneamino]-2-oxo-2-pyrrolidin-1-ylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14FN3O2/c14-11-5-3-10(4-6-11)9-15-16-12(18)13(19)17-7-1-2-8-17/h3-6,9H,1-2,7-8H2,(H,16,18)/b15-9+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FUSUNCJSMRFSAM-OQLLNIDSSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)C(=O)NN=CC2=CC=C(C=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCN(C1)C(=O)C(=O)N/N=C/C2=CC=C(C=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14FN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N'-[(E)-(4-Fluorophenyl)methylidene]-2-oxo-2-(pyrrolidin-1-YL)acetohydrazide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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